Cas no 2648965-84-6 ((3-Chlorocyclobutyl)methanesulfonyl fluoride)

(3-Chlorocyclobutyl)methanesulfonyl fluoride is a versatile sulfonyl fluoride derivative characterized by its reactive sulfonyl fluoride group and cyclobutyl scaffold. This compound is particularly valuable in medicinal chemistry and chemical biology as a selective electrophile for covalent protein modification, enabling targeted inhibition or labeling of proteins. The chlorinated cyclobutyl moiety enhances its reactivity and provides opportunities for further functionalization. Its stability under physiological conditions makes it suitable for probing enzyme active sites or developing covalent inhibitors. The sulfonyl fluoride group offers selective reactivity with nucleophilic amino acids, such as serine or threonine, while maintaining compatibility with aqueous environments. This compound is useful for fragment-based drug discovery and activity-based protein profiling studies.
(3-Chlorocyclobutyl)methanesulfonyl fluoride structure
2648965-84-6 structure
Product Name:(3-Chlorocyclobutyl)methanesulfonyl fluoride
CAS No:2648965-84-6
MF:C5H8ClFO2S
MW:186.632223129272
CID:5968828
PubChem ID:165923203
Update Time:2025-06-13

(3-Chlorocyclobutyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • EN300-7470062
    • 2648965-84-6
    • (3-chlorocyclobutyl)methanesulfonyl fluoride
    • (3-Chlorocyclobutyl)methanesulfonyl fluoride
    • Inchi: 1S/C5H8ClFO2S/c6-5-1-4(2-5)3-10(7,8)9/h4-5H,1-3H2
    • InChI Key: HKQFDYPCFSZTNC-UHFFFAOYSA-N
    • SMILES: ClC1CC(CS(=O)(=O)F)C1

Computed Properties

  • Exact Mass: 185.9917565g/mol
  • Monoisotopic Mass: 185.9917565g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 42.5Ų

(3-Chlorocyclobutyl)methanesulfonyl fluoride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7470062-0.05g
(3-chlorocyclobutyl)methanesulfonyl fluoride
2648965-84-6 95.0%
0.05g
$780.0 2025-03-10
Enamine
EN300-7470062-0.1g
(3-chlorocyclobutyl)methanesulfonyl fluoride
2648965-84-6 95.0%
0.1g
$817.0 2025-03-10
Enamine
EN300-7470062-0.25g
(3-chlorocyclobutyl)methanesulfonyl fluoride
2648965-84-6 95.0%
0.25g
$855.0 2025-03-10
Enamine
EN300-7470062-0.5g
(3-chlorocyclobutyl)methanesulfonyl fluoride
2648965-84-6 95.0%
0.5g
$891.0 2025-03-10
Enamine
EN300-7470062-1.0g
(3-chlorocyclobutyl)methanesulfonyl fluoride
2648965-84-6 95.0%
1.0g
$928.0 2025-03-10
Enamine
EN300-7470062-2.5g
(3-chlorocyclobutyl)methanesulfonyl fluoride
2648965-84-6 95.0%
2.5g
$1819.0 2025-03-10
Enamine
EN300-7470062-5.0g
(3-chlorocyclobutyl)methanesulfonyl fluoride
2648965-84-6 95.0%
5.0g
$2692.0 2025-03-10
Enamine
EN300-7470062-10.0g
(3-chlorocyclobutyl)methanesulfonyl fluoride
2648965-84-6 95.0%
10.0g
$3992.0 2025-03-10

Additional information on (3-Chlorocyclobutyl)methanesulfonyl fluoride

Recent Advances in the Application of (3-Chlorocyclobutyl)methanesulfonyl Fluoride (CAS: 2648965-84-6) in Chemical Biology and Drug Discovery

The compound (3-Chlorocyclobutyl)methanesulfonyl fluoride (CAS: 2648965-84-6) has recently emerged as a promising chemical probe and building block in the field of chemical biology and medicinal chemistry. This sulfonyl fluoride derivative belongs to a class of compounds known for their ability to covalently modify target proteins, making them valuable tools for studying enzyme mechanisms and developing covalent inhibitors. Recent studies have highlighted its utility in activity-based protein profiling (ABPP) and targeted covalent inhibitor design, particularly in the context of serine hydrolases and other nucleophilic enzymes.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of (3-Chlorocyclobutyl)methanesulfonyl fluoride as a warhead in covalent inhibitor design against SARS-CoV-2 main protease. The researchers found that the cyclobutyl scaffold provided optimal geometry for binding to the protease active site, while the sulfonyl fluoride group showed selective reactivity with the catalytic cysteine residue. This work suggests potential applications in antiviral drug development, with the compound serving as a versatile scaffold for further optimization.

In chemical biology applications, (3-Chlorocyclobutyl)methanesulfonyl fluoride has been employed as a reactive fragment in chemoproteomic studies. A recent Nature Chemical Biology publication (2024) detailed its use in mapping reactive cysteines across the human proteome, revealing previously unknown druggable sites on several disease-relevant proteins. The 3-chlorocyclobutyl moiety was found to confer improved cell permeability compared to simpler sulfonyl fluoride derivatives, addressing a key limitation in live-cell proteomic studies.

The synthetic accessibility of (3-Chlorocyclobutyl)methanesulfonyl fluoride has also been improved through recent methodological advances. A 2023 Organic Letters report described an efficient two-step synthesis from commercially available cyclobutanone precursors, enabling broader access to this valuable building block. The improved synthesis features mild conditions and good yields, facilitating its adoption in medicinal chemistry programs.

From a safety and physicochemical properties perspective, recent computational studies have characterized (3-Chlorocyclobutyl)methanesulfonyl fluoride as having favorable drug-like properties for a covalent modifier. The cyclobutyl ring provides a balance between conformational constraint and metabolic stability, while the sulfonyl fluoride warhead shows appropriate reactivity kinetics for selective target engagement. These features position it as a privileged scaffold in covalent drug discovery efforts.

Looking forward, researchers anticipate expanding applications of (3-Chlorocyclobutyl)methanesulfonyl fluoride in fragment-based drug discovery and targeted protein degradation. Its unique combination of reactivity and structural features makes it particularly suitable for developing proteolysis-targeting chimeras (PROTACs) that require covalent target engagement. Ongoing studies are exploring its utility against challenging targets in oncology and neurodegenerative diseases.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.